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CAS No.: 2854-40-2
Cat. No.: S627326

Compound Focus: cyclo(L-Pro-L-Val)

Get Quote

Cyclo(L-Pro-L-Val) Technical Support Center

Compound Overview & Key Data

The following table summarizes the core information and quantitative data for cyclo(L-Pro-L-Val) for quick

reference.
Property Description
CAS No. 2854-40-2 [1] [2]

Molecular Formula

Molecular Weight

Sequence

Bioactivity

Recommended
Storage

C10H16N202 [1] [2]

196.25 g/mol [1] [2]
Cyclo(L-Pro-L-Val) or Cyclo(PV) [1] [2]
Antimicrobial, Anti-inflammatory [1] [2]

Store at low temperature, sealed, away from moisture and light, under
nitrogen [1] [2]
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Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the solubility of cyclo(L-Pro-L-Val), and how should I prepare my stock solutions?

A: The compound is highly soluble in DMSO. Proper preparation is critical for experimental success [1] [2].

¢ Recommended Solvents: DMSO, CDCls [2].

e Standard Stock Concentration: A 100 mg/mL solution in DMSO provides a concentration of
approximately 509.55 mM [1].

e Troubleshooting Tip: The solution may require sonication to fully dissolve. Always use newly
opened DMSO to avoid water contamination, which can impact solubility and compound stability.
Aliquot and store stock solutions at -80°C to prevent repeated freeze-thaw cycles [1].

Q2: I am studying the anti-inflammatory pathway. What are the key molecular targets and effective

concentrations for cyclo(L-Pro-L-Val)?

A: Your experimental focus determines the effective concentration. The primary anti-inflammatory

mechanism involves inhibition of the NF-kB pathway [1] [2].

e Key Molecular Targets:

o Inhibition of Phosphorylation: IKKa, IKK[3, IkBa, and NF-kB [1] [2].
o Suppression of Enzyme Expression: iNOS and COX-2 [1] [2].

o Effective Concentration Range: In vitro studies using RAW 264.7 macrophage cells show activity in
the range of 25 uM to 100 pM. The effects are consistently concentration-dependent, with stronger
inhibition observed at 100 uM compared to 50 uM [1].

e Troubleshooting Tip: If you are not observing the expected effect, verify the activity of your LPS
stimulus first. Furthermore, consider performing a concentration-response curve (e.g., 25, 50, 75, 100
HMM) to confirm the dose-dependent effect in your specific cellular model.

Q3: What concentration should I use for antimicrobial assays against plant pathogens?

A: For antimicrobial studies, the required concentration is significantly higher than for cellular anti-

inflammatory assays.

e Reported MIC: The minimum inhibitory concentration (MIC) against the plant pathogen Rhodococcus
fascians LMG 3605 is 19.6 mg/mL [1]. This potency is comparable to 25 mg/mL of Chloramphenicol
[1].

¢ Troubleshooting Tip: Due to the high concentration needed, ensure your solvent (e.g., DMSO) does
not exceed a level that is toxic to your bacterial strains or plant cells. Include appropriate solvent
controls in your assay.
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Q4: Is cyclo(L-Pro-L-Val) cytotoxic to my cell lines?

A: Available data suggests low cytotoxicity in some human cell lines. In HCT-116 and HEK293 cells, no
cytotoxicity (ECso > 100 uM) was observed after 48 hours of incubation [1]. However, you should always

determine the cytotoxicity profile in your specific cell model as part of your experimental optimization.

Experimental Protocol: Anti-inflammatory Activity in
Macrophages

This protocol is adapted from research on cyclo(L-Pro-L-Val) [1].
Objective: To evaluate the inhibition of LPS-induced inflammatory signaling in RAW 264.7 macrophages.

Workflow: The following diagram outlines the key stages of the experimental protocol.
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Start Experiment

:
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:
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Cyclo(L-Pro-L-Val)
(25-100 uM for 1 hr)

Analysis Methods
Co-stimulate with LPS Western Blot: NO Production
p-IKKa/@3, IkBa, NF-kB, gPCR .
(1 pg/mL for 24 hrs) iNOS. COX-2 (Griess Assay)

Analyze Downstream
Effects

Click to download full resolution via product page

Key Notes:

e Critical Control: Always include a vehicle control (e.g., DMSO at the same dilution as your highest
compound concentration) and an LPS-only control to establish baseline inflammation.

e Concentration: The anti-inflammatory effect is concentration-dependent; therefore, including multiple
concentrations (e.g., 25, 50, and 100 pM) is necessary to demonstrate this relationship [1].

NF-kB Anti-inflammatory Signaling Pathway
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The anti-inflammatory activity of cyclo(L-Pre-L-Val) is achieved by inhibiting the central NF-kB signaling

pathway. The diagram below illustrates its molecular targets.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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